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Compound of Interest

Compound Name:
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acid

CAS No.: 78348-46-6

Cat. No.: B1269516

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Benzoylpiperidine-2-carboxylic acid, also known as N-benzoyl pipecolic acid, is a

fascinating molecule that stands at the intersection of peptide chemistry and pharmacology. As

a derivative of pipecolic acid, a cyclic non-proteinogenic amino acid, it possesses a unique

rigidified structure that is of significant interest in the design of novel therapeutics. The

introduction of a benzoyl group to the piperidine nitrogen dramatically alters the molecule's

physicochemical properties, influencing its polarity, lipophilicity, and potential for intermolecular

interactions. This guide provides an in-depth review of the synthesis, chemical properties, and

known biological activities of 1-benzoylpiperidine-2-carboxylic acid, offering valuable

insights for researchers in medicinal chemistry and drug discovery.

Physicochemical Properties
A thorough understanding of a molecule's physicochemical properties is fundamental to its

application in drug development. These properties govern its absorption, distribution,
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metabolism, and excretion (ADME) profile.

Property Value Source

Molecular Formula C₁₃H₁₅NO₃ [1]

Molecular Weight 233.26 g/mol [1]

IUPAC Name
1-benzoylpiperidine-2-

carboxylic acid
[1]

CAS Number 78348-46-6 [1]

Topological Polar Surface Area 57.6 Å² [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 2 [2]

Synthesis of 1-Benzoylpiperidine-2-carboxylic Acid
The most direct and widely applicable method for the synthesis of 1-benzoylpiperidine-2-
carboxylic acid is the N-benzoylation of 2-piperidinecarboxylic acid (pipecolic acid). This

reaction is typically achieved through the Schotten-Baumann reaction, a well-established

method for the acylation of amines.

The Schotten-Baumann Reaction: A Robust Synthetic
Strategy
The Schotten-Baumann reaction involves the treatment of an amine with an acyl chloride in the

presence of an aqueous base. The base serves to neutralize the hydrochloric acid generated

during the reaction, driving the equilibrium towards the formation of the amide product.
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Caption: General schematic of the Schotten-Baumann reaction for the synthesis of 1-
benzoylpiperidine-2-carboxylic acid.

Detailed Experimental Protocol (Adapted from
analogous procedures)
The following protocol is a generalized procedure based on established Schotten-Baumann

reaction conditions for the N-acylation of amino acids. Optimization may be required for specific

scales and desired purity.

Materials:

2-Piperidinecarboxylic acid (Pipecolic acid)

Benzoyl chloride

10% Aqueous Sodium Hydroxide (NaOH) solution

Dichloromethane (CH₂)

1 M Hydrochloric Acid (HCl)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1269516/docs?utm_src=pdf-body-img#1-benzoylpiperidine-2-carboxylic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1269516/docs?utm_src=pdf-body#1-benzoylpiperidine-2-carboxylic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/product/b1269516/docs?utm_src=pdf-body#1-benzoylpiperidine-2-carboxylic-acid-a-comprehensive-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269516?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturated Sodium Bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Dissolution and Basification: In a round-bottom flask equipped with a magnetic stirrer,

dissolve 2-piperidinecarboxylic acid (1.0 eq.) in a 10% aqueous sodium hydroxide solution

(2.0-3.0 eq.). Cool the flask in an ice bath with stirring.

Addition of Benzoyl Chloride: In a separate beaker, dissolve benzoyl chloride (1.1 eq.) in

dichloromethane. Add the benzoyl chloride solution dropwise to the stirred, cooled solution of

2-piperidinecarboxylic acid over a period of 30-60 minutes. Maintain the temperature of the

reaction mixture between 0 and 5 °C during the addition.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for an additional 2-4 hours, or until the reaction is complete as

monitored by Thin Layer Chromatography (TLC).

Workup:

Transfer the reaction mixture to a separatory funnel.

Separate the organic layer.

Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.
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Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄.

Filter to remove the drying agent.

Isolation and Purification:

Concentrate the filtrate under reduced pressure using a rotary evaporator to yield the

crude product.

The crude 1-benzoylpiperidine-2-carboxylic acid can be further purified by

recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes) or by column

chromatography on silica gel.

Spectroscopic Characterization
The identity and purity of synthesized 1-benzoylpiperidine-2-carboxylic acid can be

confirmed by various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

aromatic protons of the benzoyl group, as well as the protons of the piperidine ring. The

proton at the C2 position of the piperidine ring, being adjacent to both the carboxylic acid and

the amide nitrogen, will likely appear as a downfield multiplet.

¹³C NMR: The carbon NMR spectrum will display distinct resonances for the carbonyl

carbons of the benzoyl and carboxylic acid groups (typically in the range of 165-180 ppm),

the aromatic carbons, and the aliphatic carbons of the piperidine ring.

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic absorption bands for the functional groups present in

the molecule:

A broad O-H stretching band for the carboxylic acid, typically in the region of 3300-2500

cm⁻¹.

A strong C=O stretching band for the amide carbonyl, usually around 1630-1680 cm⁻¹.
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Another strong C=O stretching band for the carboxylic acid carbonyl, typically around 1700-

1725 cm⁻¹.

C-N stretching and aromatic C-H and C=C stretching bands.

Mass Spectrometry (MS)
Mass spectrometry will confirm the molecular weight of the compound. The fragmentation

pattern can provide further structural information. For 1-benzoylpiperidine-2-carboxylic acid
(C₁₃H₁₅NO₃), the expected monoisotopic mass is approximately 233.1052 g/mol .[1]

Potential Biological Activities and Therapeutic
Applications
While specific pharmacological data for 1-benzoylpiperidine-2-carboxylic acid is limited in

the public domain, the broader class of benzoylpiperidine derivatives has shown significant

promise in various therapeutic areas.

Inhibition of Glycine Transporter Type 2 (GlyT2)
A compelling area of investigation for 1-benzoylpiperidine-2-carboxylic acid is its potential as

an inhibitor of the glycine transporter type 2 (GlyT2). GlyT2 is a key protein in the central

nervous system responsible for the reuptake of the neurotransmitter glycine from the synaptic

cleft.[3][4] Inhibition of GlyT2 leads to an increase in synaptic glycine concentrations, which can

potentiate the activity of inhibitory glycine receptors. This mechanism of action is a promising

strategy for the treatment of chronic pain and other neurological disorders.

Studies on a series of benzoylpiperidine analogs have demonstrated their ability to inhibit the

uptake of glycine in cells expressing human GlyT2.[3] These findings strongly suggest that 1-
benzoylpiperidine-2-carboxylic acid warrants investigation as a potential GlyT2 inhibitor.
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Caption: Proposed mechanism of action for 1-benzoylpiperidine-2-carboxylic acid as a

GlyT2 inhibitor.

Other Potential Applications
The benzoylpiperidine scaffold is considered a "privileged structure" in medicinal chemistry,

meaning it is a molecular framework that is capable of binding to multiple biological targets.[5]

Derivatives of benzoylpiperidine have been investigated for a wide range of activities, including:

Antipsychotic agents: By targeting serotonin (5-HT2A) and dopamine (D2) receptors.[5]

Acetylcholinesterase (AChE) inhibitors: For the potential treatment of Alzheimer's disease.

Analgesics and anti-inflammatory drugs.
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The unique conformational constraints imposed by the pipecolic acid backbone, combined with

the electronic and steric properties of the benzoyl group, make 1-benzoylpiperidine-2-
carboxylic acid a valuable lead compound for further derivatization and exploration of its

therapeutic potential.

Conclusion
1-Benzoylpiperidine-2-carboxylic acid is a synthetically accessible molecule with a high

potential for biological activity. Its structural relationship to known pharmacologically active

benzoylpiperidine derivatives, particularly GlyT2 inhibitors, makes it a prime candidate for

further investigation in the field of neuroscience and pain research. The detailed synthetic and

analytical framework provided in this guide serves as a valuable resource for researchers

aiming to explore the therapeutic promise of this intriguing compound. Future studies should

focus on the specific pharmacological profiling of 1-benzoylpiperidine-2-carboxylic acid to

elucidate its precise mechanism of action and to assess its potential as a novel therapeutic

agent.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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